3-Hexanol
3-Hexanol
3-Hexanol, also known as fema 3351, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 3-Hexanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Hexanol has been primarily detected in saliva. Within the cell, 3-hexanol is primarily located in the cytoplasm. 3-Hexanol is an alcoholic, ether, and medicinal tasting compound that can be found in a number of food items such as pepper (c. annuum), yellow bell pepper, green bell pepper, and safflower. This makes 3-hexanol a potential biomarker for the consumption of these food products.
Hexan-3-ol is a hexanol in which the hydroxy group is at position 3. It has a role as a plant metabolite. It is a secondary alcohol and a hexanol.
Hexan-3-ol is a hexanol in which the hydroxy group is at position 3. It has a role as a plant metabolite. It is a secondary alcohol and a hexanol.
Brand Name:
Vulcanchem
CAS No.:
623-37-0
VCID:
VC0165604
InChI:
InChI=1S/C6H14O/c1-3-5-6(7)4-2/h6-7H,3-5H2,1-2H3
SMILES:
CCCC(CC)O
Molecular Formula:
C6H14O
Molecular Weight:
102.17 g/mol
3-Hexanol
CAS No.: 623-37-0
Reference Standards
VCID: VC0165604
Molecular Formula: C6H14O
Molecular Weight: 102.17 g/mol
| CAS No. | 623-37-0 |
|---|---|
| Product Name | 3-Hexanol |
| Molecular Formula | C6H14O |
| Molecular Weight | 102.17 g/mol |
| IUPAC Name | hexan-3-ol |
| Standard InChI | InChI=1S/C6H14O/c1-3-5-6(7)4-2/h6-7H,3-5H2,1-2H3 |
| Standard InChIKey | ZOCHHNOQQHDWHG-UHFFFAOYSA-N |
| SMILES | CCCC(CC)O |
| Canonical SMILES | CCCC(CC)O |
| Density | 0.818-0.822 (20°) |
| Physical Description | colourless liquid |
| Description | 3-Hexanol, also known as fema 3351, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 3-Hexanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Hexanol has been primarily detected in saliva. Within the cell, 3-hexanol is primarily located in the cytoplasm. 3-Hexanol is an alcoholic, ether, and medicinal tasting compound that can be found in a number of food items such as pepper (c. annuum), yellow bell pepper, green bell pepper, and safflower. This makes 3-hexanol a potential biomarker for the consumption of these food products. Hexan-3-ol is a hexanol in which the hydroxy group is at position 3. It has a role as a plant metabolite. It is a secondary alcohol and a hexanol. |
| Solubility | 16.1 mg/mL at 25 °C slightly soluble in water; soluble in alcohol and acetone; soluble in ether in all proportions |
| Synonyms | Ethyl propyl carbinol |
| PubChem Compound | 12178 |
| Last Modified | Nov 11 2021 |
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